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Compound of Interest

AMMONIUM COPPER(II)
SULFATE HEXAHYDRATE

cat. No.: B8235736

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
biological activities, and hazards associated with Ammonium Copper(ll) Sulfate Hexahydrate
(CAS 13587-26-3). This double salt, a coordination complex of copper(ll) sulfate and
ammonium sulfate, is primarily utilized in laboratory settings for crystallographic studies and as
a source of copper(ll) ions. While its direct application in drug development is not established,
its antimicrobial properties and the known cellular effects of copper ions warrant consideration
in toxicological and certain biochemical research. This document consolidates key data into
structured tables, details experimental protocols for its synthesis, and visualizes the putative
mechanisms of copper-induced toxicity and antimicrobial action.

Chemical and Physical Properties

Ammonium Copper(ll) Sulfate Hexahydrate is a blue to blue-green crystalline solid.[1] It is a
double salt formed from the co-crystallization of copper(ll) sulfate and ammonium sulfate with
six molecules of water of hydration.[1]

Table 1: Chemical and Physical Properties of Ammonium Copper(ll) Sulfate Hexahydrate
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Property

Value

Reference

CAS Number

13587-26-3

[1]2]

Molecular Formula

(NH4)2Cu(S04)2:6H20

[1]

Molar Mass 399.84 g/mol [3]
Blue to blue-green crystalline

Appearance _ [1]
solid

Density Approx. 2.05 g/cm3 [1]

Melting Point Decomposes before melting [1]

Boiling Point Not applicable (decomposes) [1]

Solubility in Water

Soluble

[1]

Solubility in Other Solvents

Slightly soluble in alcohol;
insoluble in nonpolar organic

solvents

[1]

Odor

Odorless

[1]

Synthesis and Experimental Protocols

The synthesis of Ammonium Copper(ll) Sulfate Hexahydrate is a common laboratory

procedure involving the crystallization from an aqueous solution containing stoichiometric

amounts of copper(ll) sulfate and ammonium sulfate.

Experimental Protocol: Synthesis and Crystallization

This protocol describes the preparation of Ammonium Copper(ll) Sulfate Hexahydrate

crystals from copper(ll) sulfate pentahydrate and ammonium sulfate.

Materials:

o Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

o Ammonium sulfate ((NH4)2S0a)

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://www.frontiersin.org/journals/cell-death/articles/10.3389/fceld.2025.1628470/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4339675/
https://www.frontiersin.org/journals/cell-death/articles/10.3389/fceld.2025.1628470/full
https://datasheets.scbt.com/sds/eghs/en/sc-268516.pdf
https://www.frontiersin.org/journals/cell-death/articles/10.3389/fceld.2025.1628470/full
https://www.frontiersin.org/journals/cell-death/articles/10.3389/fceld.2025.1628470/full
https://www.frontiersin.org/journals/cell-death/articles/10.3389/fceld.2025.1628470/full
https://www.frontiersin.org/journals/cell-death/articles/10.3389/fceld.2025.1628470/full
https://www.frontiersin.org/journals/cell-death/articles/10.3389/fceld.2025.1628470/full
https://www.frontiersin.org/journals/cell-death/articles/10.3389/fceld.2025.1628470/full
https://www.frontiersin.org/journals/cell-death/articles/10.3389/fceld.2025.1628470/full
https://www.benchchem.com/product/b8235736?utm_src=pdf-body
https://www.benchchem.com/product/b8235736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8235736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Distilled or deionized water

Dilute sulfuric acid (optional, to prevent hydrolysis)
Beakers

Heating plate

Stirring rod

Filtration apparatus (e.g., Buchner funnel and flask)
Crystallizing dish

Procedure:

Dissolution: Dissolve equimolar amounts of copper(ll) sulfate pentahydrate and ammonium
sulfate in a minimal amount of hot distilled water. For example, dissolve 25 g of CuSOa4-5H20
and 13.2 g of (NH4)2S0a4 in 100 mL of water. A few drops of dilute sulfuric acid can be added
to prevent the precipitation of basic copper salts.

Heating: Gently heat the solution while stirring until all the salts have completely dissolved.
Avoid boiling the solution to prevent excessive evaporation.

Filtration: If the solution is not clear, filter it while hot to remove any insoluble impurities.

Crystallization: Cover the crystallizing dish with a watch glass or perforated parafilm and
allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of
large, well-defined crystals.

Crystal Harvesting: Once a sufficient crop of crystals has formed, decant the mother liquor.

Washing and Drying: Wash the crystals with a small amount of cold distilled water or ethanol
to remove any remaining mother liquor. Dry the crystals on a filter paper at room
temperature. Do not heat the crystals as they will lose their water of hydration.

Storage: Store the dried crystals in a well-sealed container to prevent efflorescence (loss of
water of hydration).
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Synthesis Workflow for Ammonium Copper(ll) Sulfate Hexahydrate
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Synthesis and Crystallization Workflow
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Biological Activity and Hazards

While not used as a therapeutic agent, the biological activity of Ammonium Copper(ll) Sulfate
Hexahydrate is primarily attributed to the copper(ll) ion. Copper is an essential trace element
but is toxic at elevated concentrations.

Antimicrobial Activity

Ammonium Copper(ll) Sulfate Hexahydrate has demonstrated antimicrobial effects against
various microorganisms. The proposed mechanisms of action are linked to the disruptive
effects of copper ions on microbial cells.

Table 2: Reported Antimicrobial Activity and Proposed Mechanisms

Proposed Mechanism of

Microorganism Activity .
Action
o ) o ) Disruption of cell membrane
Escherichia coli Antimicrobial ) )
integrity
Staphylococcus aureus Antimicrobial Inhibition of protein synthesis
Candida albicans Antimicrobial Induction of oxidative stress

The antimicrobial action of copper is generally believed to involve the generation of reactive
oxygen species (ROS), which leads to damage of cellular components.[4]

Proposed Antimicrobial Mechanisms of Copper lons

Copper(ll) lons

/ Bacterial :;M/ \ \:ungal Cell

Cell Membrane Disruption Protein Synthesis Inhibition Induction of Oxidative Stress Induction of Oxidative Stress
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Antimicrobial Mechanisms of Copper

Hazards and Toxicology in Eukaryotic Systems

The primary hazard associated with Ammonium Copper(ll) Sulfate Hexahydrate is the
toxicity of the copper(ll) ion. Ingestion of large amounts of copper salts can lead to severe
gastrointestinal, hepatic, and renal effects.[5] The cellular and molecular mechanisms of copper
toxicity are areas of active research.

Key Toxicological Mechanisms of Copper:

o Oxidative Stress: Excess copper can participate in Fenton-like reactions, leading to the
generation of highly reactive hydroxyl radicals. These radicals can cause oxidative damage
to lipids, proteins, and DNA.

o Protein Mismetallation and Dysfunction: Copper ions can displace other metal ions in
metalloproteins or bind to non-native sites, leading to protein misfolding, aggregation, and
loss of function.[6]

o Cuproptosis: A recently identified form of regulated cell death that is dependent on copper. It
involves the direct binding of copper to lipidated components of the tricarboxylic acid (TCA)
cycle, leading to proteotoxic stress and cell death.[1]

Cellular Mechanisms of Copper-Induced Toxicity

Cellular Responses Cellular Targets
/ P / il 4 \RE( 333 \1

Oxidative Stress (ROS Production) Protein Aggregation & Misfolding Cuproptosis Mitochondria Proteins DNA Lipids
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Pathways of Copper-Induced Cell Toxicity

Table 3: GHS Hazard and Precautionary Statements
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Category

Code

Statement Reference

Hazard Statements

H302

Harmful if swallowed. [1]

H315

Causes skin irritation.

[1]

H319

Causes serious eye
irritation.

[1]

H410

Very toxic to aquatic
life with long lasting

effects.

[1]

Precautionary
Statements

P264

Wash hands
thoroughly after [1]
handling.

P270

Do not eat, drink or
smoke when using
this product.

[1]

P273

Avoid release to the

environment.

[1]

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

[1]

P301 + P312

IF SWALLOWED: Call

a POISON CENTER
or doctor/physician if

you feel unwell.

[1]

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water
for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1]
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Conclusion

Ammonium Copper(ll) Sulfate Hexahydrate is a well-characterized inorganic compound with
established laboratory applications. While its direct relevance to drug development is limited, its
constituent copper(ll) ion exhibits significant biological activity, including antimicrobial effects
and various mechanisms of cytotoxicity in eukaryotic cells. Researchers and scientists should
handle this compound with appropriate safety precautions, being mindful of its acute toxicity
and environmental hazards. The provided synthesis protocols offer a reliable method for its
preparation for research purposes. Further investigation into the specific biological effects of
the double salt compared to its individual components could yield a more nuanced
understanding of its toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | Copper-induced cell death mechanisms and their role in the tumor
microenvironment [frontiersin.org]

e 2. Copper: Toxicological relevance and mechanisms - PMC [pmc.ncbi.nim.nih.gov]
¢ 3. datasheets.scbt.com [datasheets.scbt.com]
e 4. Copper as an antimicrobial agent: recent advances - PMC [pmc.ncbi.nim.nih.gov]

o 5. Copper-Induced Cytotoxicity and Transcriptional Activation of Stress Genes in Human
Liver Carcinoma (HepG(2)) Cells - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. journals.asm.org [journals.asm.org]

 To cite this document: BenchChem. [In-Depth Technical Guide: Ammonium Copper(ll)
Sulfate Hexahydrate (CAS 13587-26-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8235736#cas-number-13587-26-3-properties-and-
hazards]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b8235736?utm_src=pdf-body
https://www.benchchem.com/product/b8235736?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/cell-death/articles/10.3389/fceld.2025.1628470/full
https://www.frontiersin.org/journals/cell-death/articles/10.3389/fceld.2025.1628470/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4339675/
https://datasheets.scbt.com/sds/eghs/en/sc-268516.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9033467/
https://pubmed.ncbi.nlm.nih.gov/21423838/
https://pubmed.ncbi.nlm.nih.gov/21423838/
https://journals.asm.org/doi/10.1128/mbio.00434-22
https://www.benchchem.com/product/b8235736#cas-number-13587-26-3-properties-and-hazards
https://www.benchchem.com/product/b8235736#cas-number-13587-26-3-properties-and-hazards
https://www.benchchem.com/product/b8235736#cas-number-13587-26-3-properties-and-hazards
https://www.benchchem.com/product/b8235736#cas-number-13587-26-3-properties-and-hazards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8235736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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